Cas no 2227868-36-0 ((2S)-1-(1-phenylcyclopropyl)propan-2-amine)

• Product Name: (2S)-1-(1-phenylcyclopropyl)propan-2-amine
• CAS No: 2227868-36-0
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6570773
• PubChem ID: 165669707
• Update Time: 2025-05-24

(2S)-1-(1-phenylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-phenylcyclopropyl)propan-2-amine
• 2227868-36-0
• EN300-1860551

• Inchi： 1S/C12H17N/c1-10(13)9-12(7-8-12)11-5-3-2-4-6-11/h2-6,10H,7-9,13H2,1H3/t10-/m0/s1
• InChI Key： QEYHQGRBLGJCMY-JTQLQIEISA-N
• SMILES： N[C@@H](C)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(1-phenylcyclopropyl)propan-2-amine

Compound Introduction: (2S)-1-(1-phenylcyclopropyl)propan-2-amine (CAS No. 2227868-36-0)

The compound (2S)-1-(1-phenylcyclopropyl)propan-2-amine, identified by the CAS number 2227868-36-0, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework combines a cyclopropyl group with a phenyl ring, linked to an amine-substituted propanal backbone, which confers distinct physicochemical properties and potential biological activities. This introduction delves into the compound's chemical characteristics, synthetic pathways, and emerging applications in modern drug discovery.

The molecular structure of (2S)-1-(1-phenylcyclopropyl)propan-2-amine features a stereogenic center at the propanal carbon, resulting in the (S)-enantiomer being the focus of much of the current research. The presence of the cyclopropyl ring introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Additionally, the phenyl ring provides a hydrophobic surface that may enhance interactions with biological targets. These structural features make it an intriguing candidate for further exploration in therapeutic development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of (2S)-1-(1-phenylcyclopropyl)propan-2-amine. One notable approach involves asymmetric reduction of a corresponding ketone intermediate using chiral catalysts, which allows for high enantioselectivity and yield. This method aligns with the growing emphasis on green chemistry principles, where minimal waste and energy-efficient processes are prioritized. Such synthetic strategies not only improve cost-effectiveness but also enhance sustainability in pharmaceutical manufacturing.

The pharmacological potential of (2S)-1-(1-phenylcyclopropyl)propan-2-amine has been explored in several preclinical studies. Initial investigations suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including modulatory effects on neurotransmitter receptors. The unique combination of structural elements is hypothesized to interact with targets such as serotonin receptors or GABAergic systems, which are implicated in conditions like depression and anxiety. Further studies are warranted to elucidate its mechanism of action and therapeutic efficacy.

In parallel, computational modeling has been employed to predict the binding interactions of (2S)-1-(1-phenylcyclopropyl)propan-2-amine with biological targets. Molecular docking simulations have revealed promising affinities for certain enzyme families involved in inflammation and pain signaling pathways. These findings support its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases. The integration of computational methods with experimental validation offers a powerful pipeline for accelerating drug discovery processes.

The compound's physicochemical properties, such as solubility and lipophilicity, also play a crucial role in its formulation and delivery. Optimization of these parameters can enhance bioavailability and target specificity. For instance, prodrug strategies have been considered to improve solubility while maintaining pharmacological activity. Such approaches leverage knowledge from structure-based drug design to enhance the overall pharmacokinetic profile of (2S)-1-(1-phenylcyclopropyl)propan-2-amine.

Emerging research also highlights the compound's potential in combination therapies. Its ability to modulate multiple biological pathways suggests that it could be synergistic when used alongside existing treatments for complex diseases like neurodegeneration or autoimmune disorders. Preclinical models have begun to explore these synergistic effects, providing insights into its broader therapeutic applications beyond initial indications.

Regulatory considerations are another critical aspect of advancing (2S)-1-(1-phenylcyclopropyl)propan-2-amine into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production stages. Additionally, toxicological assessments are essential to evaluate safety margins before human trials can commence. These regulatory milestones are fundamental steps toward translating preclinical promise into tangible therapeutic benefits for patients.

The future direction of research on (2S)-1-(1-phenylcyclopropyl)propan-2-amine is likely to expand into exploring its derivatives and analogs to optimize efficacy and minimize side effects. Structural modifications based on scaffold hopping may uncover novel pharmacophores with enhanced activity profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in driving these explorations forward.

In conclusion, (2S)-1-(1-phenylcyclopropyl)propan-2-amine (CAS No. 2227868-36-0) represents a promising candidate for further development in medicinal chemistry due to its unique structural features and demonstrated potential biological activities. Ongoing research efforts focus on refining synthetic methodologies, elucidating pharmacological mechanisms, and addressing formulation challenges to bring this compound closer to clinical application.